Cas no 2031259-24-0 (8-cyclopropyl-3-oxa-8-azabicyclo3.2.1octane-2,4-dione)

• Product Name: 8-cyclopropyl-3-oxa-8-azabicyclo3.2.1octane-2,4-dione
• CAS No: 2031259-24-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD30344738
• CID: 4633960
• PubChem ID: 131631779
• Update Time: 2025-09-25

8-cyclopropyl-3-oxa-8-azabicyclo3.2.1octane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-cyclopropyl-3-oxa-8-azabicyclo[3.2.1]octane-2,4-dione
• 8-cyclopropyl-3-oxa-8-azabicyclo3.2.1octane-2,4-dione

• MDL： MFCD30344738
• Inchi： 1S/C9H11NO3/c11-8-6-3-4-7(9(12)13-8)10(6)5-1-2-5/h5-7H,1-4H2
• InChI Key： LWQAQDPQCLVMFL-UHFFFAOYSA-N
• SMILES： O1C(C2CCC(C1=O)N2C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6

Additional information on 8-cyclopropyl-3-oxa-8-azabicyclo3.2.1octane-2,4-dione

Comprehensive Overview of 8-cyclopropyl-3-oxa-8-azabicyclo[3.2.1]octane-2,4-dione (CAS No. 2031259-24-0)

The compound 8-cyclopropyl-3-oxa-8-azabicyclo[3.2.1]octane-2,4-dione (CAS No. 2031259-24-0) is a bicyclic organic molecule featuring a unique structural framework that combines cyclopropyl, oxa-, and aza-bridged functionalities. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile synthetic intermediate. Its bicyclic core and heteroatom-rich architecture make it an attractive candidate for drug discovery, particularly in the development of novel bioactive compounds targeting neurological and metabolic disorders.

Recent trends in medicinal chemistry highlight the growing demand for heterocyclic compounds with improved pharmacokinetic properties. 8-cyclopropyl-3-oxa-8-azabicyclo[3.2.1]octane-2,4-dione aligns with this trend, as its cyclopropyl group enhances metabolic stability while the oxa- and aza-bridges contribute to selective binding affinity. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, where its rigid scaffold may reduce off-target effects—a common challenge in neuropharmacology.

From a synthetic perspective, the compound's 2,4-dione moiety offers multiple sites for functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, especially in optimizing compounds for GPCR (G-protein-coupled receptor) modulation—a hot topic in contemporary drug discovery. Computational studies suggest that the azabicyclo[3.2.1]octane core could mimic natural alkaloids, opening avenues for natural product-inspired drug design.

In agrochemical applications, the 8-cyclopropyl-3-oxa-8-azabicyclo[3.2.1]octane-2,4-dione framework shows promise as a precursor for eco-friendly pesticides. Its structural features may contribute to targeted insecticidal activity while minimizing environmental persistence—a key concern in sustainable agriculture. The compound's potential role in plant growth regulation is also under investigation, aligning with the global push for climate-resilient crops.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the stereochemical integrity of the bicyclic system, which is critical for its biological activity. Recent publications have emphasized the importance of chiral purity in derivatives of this scaffold, as enantioselectivity often dictates pharmacological efficacy.

Looking ahead, 8-cyclopropyl-3-oxa-8-azabicyclo[3.2.1]octane-2,4-dione represents a compelling case study in fragment-based drug discovery. Its moderate molecular weight and balanced lipophilicity comply with Lipinski's Rule of Five, making it a valuable starting point for lead optimization. As the pharmaceutical industry increasingly focuses on small-molecule therapeutics for complex diseases, this compound's unique architecture positions it as a potential cornerstone in next-generation drug development pipelines.